Cas no 2171164-20-6 ((3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid)

• Product Name: (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid
• CAS No: 2171164-20-6
• MF: C₂₆H₂₁Cl₂NO₅
• MW: 498.354645490646
• CID: 6006418
• PubChem ID: 165608294
• Update Time: 2025-06-14

(3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid
• 2171164-20-6
• (3S,6S)-6-(3,4-dichlorophenyl)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}morpholine-3-carboxylic acid
• EN300-1556244

• Inchi： 1S/C26H21Cl2NO5/c27-21-10-9-15(11-22(21)28)24-12-29(23(14-33-24)25(30)31)26(32)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,23-24H,12-14H2,(H,30,31)/t23-,24+/m0/s1
• InChI Key： HDOIWJFEANSEKQ-BJKOFHAPSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)CO1)Cl

Computed Properties

• Exact Mass: 497.0796782g/mol
• Monoisotopic Mass: 497.0796782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76.1Ų

Additional information on (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid

Research Brief on (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid (CAS: 2171164-20-6)

In recent years, the compound (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid (CAS: 2171164-20-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine-3-carboxylic acid scaffold and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. The purpose of this research brief is to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The synthesis of (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid involves a multi-step process that leverages asymmetric catalysis and protective group chemistry. Recent studies have optimized the synthetic route to improve yield and enantiomeric purity, which is critical for its application in pharmaceutical development. The Fmoc group, in particular, plays a pivotal role in facilitating peptide coupling reactions, making this compound a valuable intermediate in the synthesis of complex bioactive molecules.

From a biological perspective, this compound has demonstrated notable activity in modulating specific protein-protein interactions (PPIs) and enzyme functions. Preliminary in vitro studies indicate that it may serve as a potent inhibitor of certain kinases and proteases, which are often implicated in inflammatory and oncogenic pathways. Researchers are particularly interested in its potential to target the PI3K/AKT/mTOR signaling cascade, a critical pathway in cancer cell proliferation and survival.

Further investigations into the pharmacokinetic and pharmacodynamic properties of (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid are underway. Early-stage animal models have shown favorable bioavailability and tissue distribution profiles, although challenges related to metabolic stability and off-target effects remain to be addressed. These findings underscore the need for additional structure-activity relationship (SAR) studies to refine the compound's therapeutic potential.

In conclusion, (3S,6S)-6-(3,4-dichlorophenyl)-4-{(9H-fluoren-9-yl)methoxycarbonyl}morpholine-3-carboxylic acid represents a promising candidate for further development in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for probing complex biological systems and designing novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in disease-specific models.